Cas no 1988-17-6 (3-Nitrophenyl formate)

3-Nitrophenyl formate structure
3-Nitrophenyl formate structure
Product Name:3-Nitrophenyl formate
CAS No:1988-17-6
MF:C7H5NO4
MW:167.118901968002
CID:2840062
PubChem ID:54150340
Update Time:2025-04-21

3-Nitrophenyl formate Chemical and Physical Properties

Names and Identifiers

    • DTXSID70709356
    • 3-Nitrophenyl formate
    • SCHEMBL54363
    • 1988-17-6
    • Inchi: 1S/C7H5NO4/c9-5-12-7-3-1-2-6(4-7)8(10)11/h1-5H
    • InChI Key: PMFKSGMYFPYBLE-UHFFFAOYSA-N
    • SMILES: O(C=O)C1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.022
  • Monoisotopic Mass: 167.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72.1A^2
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